Cas no 2138221-05-1 (1-ethyl-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-ethyl-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 2138221-05-1
• MF: C₉H₁₁N₅O₂
• MW: 221.215940713882
• CID: 6136711
• PubChem ID: 165831186
• Update Time: 2025-06-08

1-ethyl-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazole-4-carboxylic acid
• EN300-1128090
• 2138221-05-1

• Inchi： 1S/C9H11N5O2/c1-3-14-8(6-4-5-10-13(6)2)7(9(15)16)11-12-14/h4-5H,3H2,1-2H3,(H,15,16)
• InChI Key： RSCBXNRBCVCPLC-UHFFFAOYSA-N
• SMILES： OC(C1=C(C2=CC=NN2C)N(CC)N=N1)=O

Computed Properties

• Exact Mass: 221.09127461g/mol
• Monoisotopic Mass: 221.09127461g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 85.8Ų

Additional information on 1-ethyl-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazole-4-carboxylic acid

Introduction to 1-ethyl-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2138221-05-1)

1-ethyl-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazole-4-carboxylic acid, identified by its CAS number 2138221-05-1, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the triazole and pyrazole classes, which are well-documented for their broad spectrum of biological activities. The structural integration of ethyl, methylpyrazole, and triazole moieties endows it with unique chemical properties that make it a promising candidate for further exploration in drug development.

The molecular structure of 1-ethyl-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazole-4-carboxylic acid features a carboxylic acid functional group at the 4-position of the triazole ring, which is a critical feature for its potential pharmacological interactions. The presence of the ethyl and methylpyrazole substituents further enhances its versatility, allowing for diverse modifications and derivatizations that could tailor its biological activity. This compound’s synthesis involves multi-step organic reactions, including cyclization and condensation processes, which are optimized to ensure high yield and purity.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their demonstrated efficacy in modulating various biological pathways. Triazole derivatives, in particular, have shown promise in treating infections caused by resistant bacteria and fungi. The pyrazole moiety is also known for its anti-inflammatory, analgesic, and anticancer properties. The combination of these structural elements in 1-ethyl-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazole-4-carboxylic acid suggests potential applications in addressing multifaceted therapeutic challenges.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. Researchers have been exploring how modifications to the triazole and pyrazole rings can enhance binding affinity to target enzymes or receptors. For instance, studies have indicated that certain triazole derivatives exhibit inhibitory effects on enzymes involved in cancer cell proliferation. The carboxylic acid group provides a site for further functionalization, enabling the creation of prodrugs or analogs with improved pharmacokinetic profiles.

The synthesis of 1-ethyl-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazole-4-carboxylic acid has been refined through advances in synthetic methodologies. Techniques such as transition metal-catalyzed coupling reactions have enabled more efficient and scalable production. These methods not only improve yield but also minimize byproduct formation, making the process more environmentally sustainable. Additionally, computational chemistry tools have been employed to predict optimal reaction conditions and intermediates, further streamlining the synthetic pathway.

Recent experimental studies have begun to uncover the biological activity of CAS No. 2138221-05-1. Initial assays have shown that this compound exhibits moderate activity against certain bacterial strains, particularly those resistant to conventional antibiotics. This finding is particularly noteworthy given the growing concern over antibiotic resistance worldwide. Further investigations are underway to determine the mechanism of action and to identify any potential side effects or toxicities.

The structural features of 1-(ethyl)-5-(methylpyrazol)-triazole-carboxylic acid also make it an attractive candidate for developing novel antiviral agents. The pyrazole ring has been shown to interact with viral proteases and polymerases, inhibiting replication processes. By leveraging this property, researchers aim to design compounds that can effectively combat viral infections without causing significant adverse effects on host cells.

In addition to its antimicrobial applications, there is growing interest in exploring the anticancer potential of this compound. Preliminary data suggest that certain derivatives of triazole-pyrazole hybrids can induce apoptosis in cancer cells by disrupting key signaling pathways involved in cell survival and proliferation. The carboxylic acid group provides a handle for further derivatization, allowing chemists to fine-tune the molecule’s potency and selectivity against specific cancer types.

The pharmacokinetic properties of CAS No 21382210501 are also under scrutiny. Studies have examined how variations in solubility and metabolic stability can impact its bioavailability and therapeutic efficacy. By optimizing these parameters through structural modifications, researchers hope to develop formulations that deliver consistent and effective treatment outcomes.

Collaborative efforts between academic institutions and pharmaceutical companies are accelerating the development pipeline for this class of compounds. High-throughput screening (HTS) techniques are being employed to rapidly identify promising analogs based on their biological activity profiles. These screens have already yielded several lead compounds that show encouraging results in preclinical studies.

The regulatory landscape for new drug candidates is another critical consideration when evaluating [Product Name]’s potential marketability. Compliance with international guidelines ensures that any resulting therapies meet stringent safety standards before reaching patients. Regulatory agencies often require extensive toxicological data before approving new drugs for clinical use.

In conclusion,[Product Name] (CAS No 21382210501) represents an exciting frontier in medicinal chemistry with implications across multiple therapeutic areas including infectious diseases,cancer,viral infections etc . Its unique structural composition combined with ongoing research efforts positions it as a valuable asset for future drug development initiatives . As scientific understanding evolves ,it will be fascinating observe how this compound continues shape landscape modern medicine .